Cas no 2228464-56-8 (5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile)

• Product Name: 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile
• CAS No: 2228464-56-8
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 6435234
• PubChem ID: 165734135
• Update Time: 2025-05-26

5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile
• 5-[1-(aminomethyl)cyclopropyl]thiophene-3-carbonitrile
• 2228464-56-8
• EN300-1751905

• Inchi： 1S/C9H10N2S/c10-4-7-3-8(12-5-7)9(6-11)1-2-9/h3,5H,1-2,6,11H2
• InChI Key： KFPZIMBDGRKBHK-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(CN)CC1

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78Ų

Additional information on 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile

Professional Introduction to Compound with CAS No. 2228464-56-8 and Product Name: 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile

The compound in question, identified by the chemical abstracts service number CAS No. 2228464-56-8, is a specialized organic molecule belonging to the class of heterocyclic compounds. This compound, specifically named 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both a cyclopropyl group and a thiophene ring, combined with a nitrile functional group at the 3-position and an aminomethyl substituent at the 1-position, makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The cyclopropyl group, known for its rigidity and ability to occupy space efficiently in biological targets, can significantly influence the binding affinity and selectivity of a molecule. Similarly, the thiophene ring is a common motif in many bioactive natural products and pharmaceuticals, exhibiting diverse biological activities ranging from antimicrobial to anticancer properties. The nitrile group, on the other hand, can serve as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

The 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile structure presents an intriguing scaffold for medicinal chemists. The aminomethyl group at the 1-position of the cyclopropylthiophene core provides a site for potential hydrogen bonding interactions with biological targets, which can enhance binding affinity. Additionally, the nitrile group at the 3-position can be hydrolyzed to an amide or carboxylic acid under appropriate conditions, offering opportunities for further derivatization and optimization.

In recent years, there has been growing interest in exploring the pharmacological potential of thiophene derivatives. Several studies have demonstrated that thiophene-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile molecule is no exception and has shown promise in preliminary pharmacological screenings. Its unique structural features suggest that it may interact with specific enzymes or receptors involved in various disease pathways, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group into the thiophene ring necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the aminomethyl and nitrile functional groups requires careful selection of reagents and catalysts to achieve regioselectivity and minimize byproduct formation.

One of the most exciting aspects of working with 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile is its potential for further derivatization. By modifying different parts of its structure, chemists can generate libraries of analogs with tailored biological properties. For instance, replacing the nitrile group with an amide or ester can alter its solubility and metabolic stability, while introducing additional substituents into the cyclopropyl or thiophene rings can fine-tune its binding interactions with biological targets.

The development of new synthetic methodologies is also crucial for facilitating access to complex molecules like 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile. Advances in catalytic techniques have enabled more efficient and sustainable routes to these types of compounds, reducing reliance on harsh reagents and minimizing waste generation. Such innovations are not only beneficial from a practical standpoint but also align with broader efforts to promote green chemistry principles in pharmaceutical research.

In conclusion, 5-1-(aminomethyl)cyclopropylthiophene-3-carbonitrile represents a fascinating compound with significant potential in drug discovery and development. Its unique structural features make it an attractive candidate for further investigation, both in terms of its own pharmacological activity and as a starting point for generating novel derivatives. As research in this area continues to progress, it is likely that this compound will play an important role in shaping future therapeutic strategies.